Cas no 85594-37-2 (Grape seed oil)

• Product Name: Grape seed oil
• CAS No: 85594-37-2
• Molecular Formula: C₁₈H₃₂O₂
• Molecular Weight: 280.44548
• CID: 60897
• PubChem ID: 3931

Grape seed oil Properties

Names and Identifiers

• Grape seed oil
• Grapeseed Oil
• octadeca-9,12-dienoic acid
• KBioSS_000094
• FT-0627866
• KBio2_005230
• FT-0670798
• DTXSID2075059
• FT-0772621
• KBio2_000094
• Bio1_000769
• KBio2_002662
• SY011113
• 9,12-octadecadienic acid
• CBiol_001994
• 9(Z),12(E)-Octadecadienoic acid
• alpha-Linoleic acid
• Q27163939
• 8024-22-4
• Bio2_000574
• Bio1_001258
• AKOS030228545
• cis-9-cis-12-Octadecadienoic acid
• FT-0626808
• Bio2_000094
• FT-0601571
• KBio3_000188
• OYHQOLUKZRVURQ-UHFFFAOYSA-N
• Bio1_000280
• 9(E),12(Z)-Octadecadienoic acid
• KBio3_000187
• 85594-37-2
• 9,12-Octadecadienoic acid
• 2197-37-7
• KBioGR_000094

• InChIKey： OYHQOLUKZRVURQ-HZJYTTRNSA-N
• Inchi： InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-
• SMILES： CCCCC/C=C\C/C=C\CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 280.240230259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 280.240230259g/mol
• Heavy Atom Count: 20
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa